3-Methyl-1-[(2-methyltetrazol-5-yl)methyl]pyridin-2-one

• IUPAC Name: 3-methyl-1-[(2-methyltetrazol-5-yl)methyl]pyridin-2-one
• InChI: InChI=1S/C9H11N5O/c1-7-4-3-5-14(9(7)15)6-8-10-12-13(2)11-8/h3-5H,6H2,1-2H3
• InChI Key: XMZFECVMXWBANY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN(C1=O)CC2=NN(N=N2)C
• Molecular Formula: C9H11N5O
• Molecular Weight: 205.22 g/mol

Description

3-Methyl-1-[(2-methyltetrazol-5-yl)methyl]pyridin-2-one, also known as MRS2578, is a potent and selective antagonist of the P2Y1 receptor. This receptor is a G protein-coupled receptor that is involved in various physiological processes, including platelet aggregation, vascular smooth muscle contraction, and neuronal signaling. MRS2578 has been widely used in scientific research to investigate the role of P2Y1 receptor in these processes.

Mechanism of Action

3-Methyl-1-[(2-methyltetrazol-5-yl)methyl]pyridin-2-one acts as a competitive antagonist of the P2Y1 receptor, which means that it binds to the receptor and prevents the binding of its endogenous ligand, ADP. This results in the inhibition of downstream signaling pathways that are activated by the P2Y1 receptor, such as the Gq/11-mediated activation of phospholipase C and the subsequent increase in intracellular calcium concentration.
Biochemical and Physiological Effects
The inhibition of P2Y1 receptor by 3-Methyl-1-[(2-methyltetrazol-5-yl)methyl]pyridin-2-one has been shown to have various biochemical and physiological effects. For example, it can inhibit platelet aggregation and activation, which is important in preventing thrombosis and stroke. 3-Methyl-1-[(2-methyltetrazol-5-yl)methyl]pyridin-2-one can also inhibit vascular smooth muscle contraction, which is important in regulating blood pressure. In addition, 3-Methyl-1-[(2-methyltetrazol-5-yl)methyl]pyridin-2-one has been shown to have neuroprotective effects in animal models of ischemic stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

3-Methyl-1-[(2-methyltetrazol-5-yl)methyl]pyridin-2-one has several advantages for lab experiments. It is a potent and selective antagonist of the P2Y1 receptor, which means that it can be used to specifically target this receptor without affecting other receptors. 3-Methyl-1-[(2-methyltetrazol-5-yl)methyl]pyridin-2-one is also relatively stable and can be stored for long periods of time without significant degradation.
However, there are also some limitations to the use of 3-Methyl-1-[(2-methyltetrazol-5-yl)methyl]pyridin-2-one in lab experiments. For example, it has a relatively short half-life in vivo, which means that it may need to be administered repeatedly to maintain its effect. In addition, 3-Methyl-1-[(2-methyltetrazol-5-yl)methyl]pyridin-2-one may have off-target effects on other receptors or enzymes, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of 3-Methyl-1-[(2-methyltetrazol-5-yl)methyl]pyridin-2-one in scientific research. One area of interest is the role of P2Y1 receptor in neurological disorders, such as Alzheimer's disease and Parkinson's disease. 3-Methyl-1-[(2-methyltetrazol-5-yl)methyl]pyridin-2-one has already been shown to have neuroprotective effects in animal models of ischemic stroke and traumatic brain injury, and further studies could investigate its potential therapeutic use in these disorders.
Another area of interest is the development of more potent and selective P2Y1 receptor antagonists. While 3-Methyl-1-[(2-methyltetrazol-5-yl)methyl]pyridin-2-one is a potent and selective antagonist, there is still room for improvement in terms of its pharmacokinetic properties and off-target effects. Developing more potent and selective antagonists could help to further elucidate the role of P2Y1 receptor in different physiological processes and could have potential therapeutic applications in various disorders.

Synthesis Methods

3-Methyl-1-[(2-methyltetrazol-5-yl)methyl]pyridin-2-one can be synthesized using a multi-step process that involves the reaction of 2-chloronicotinic acid with 2-methyltetrazole in the presence of a base, followed by the reaction with methyl iodide to form the methyl ester. The final step involves the reaction of the methyl ester with sodium hydroxide and 2-chloro-4,6-dimethoxypyrimidine to form 3-Methyl-1-[(2-methyltetrazol-5-yl)methyl]pyridin-2-one.

Scientific Research Applications

3-Methyl-1-[(2-methyltetrazol-5-yl)methyl]pyridin-2-one has been used in various scientific research studies to investigate the role of P2Y1 receptor in different physiological processes. For example, it has been used to study the effect of P2Y1 receptor on platelet activation and aggregation, which is important in thrombosis and hemostasis. 3-Methyl-1-[(2-methyltetrazol-5-yl)methyl]pyridin-2-one has also been used to investigate the role of P2Y1 receptor in vascular smooth muscle contraction, which is important in regulating blood pressure.